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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Procymidox-d5, a deuterated
analog of the fungicide Procymidone. The information presented herein is intended to support
research, analytical method development, and drug development activities by providing
detailed information on its chemical properties, its primary application as an internal standard,
and a representative analytical workflow.

Core Compound Data

Procymidox-d5 is a stable isotope-labeled version of Procymidone, a dicarboximide fungicide.
The incorporation of five deuterium atoms into the molecule makes it an ideal internal standard
for quantitative analysis of Procymidone in various matrices using isotope dilution mass
spectrometry (IDMS). This technique offers high accuracy and precision by correcting for matrix
effects and variations during sample preparation and analysis.
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Property Value Source

32809-16-8 (unlabelled); an
CAS Number alternate CAS for a d6-labelled  [1]
version is 1346603-01-7

Molecular Formula C13HeDsCI2NO:2 [1]

Molecular Weight 289.17 g/mol [1]

3-(3,5-Dichlorophenyl)-1,5-
dimethyl-3-

Synonyms _ [1]
azabicyclo[3.1.0]hexane-2,4-

dione-d5

Application in Quantitative Analysis: Isotope
Dilution Mass Spectrometry

Procymidox-d5 is primarily utilized as an internal standard in analytical methods for the
precise quantification of Procymidone residues in various samples, including environmental
and agricultural products. The use of a stable isotope-labeled internal standard is considered a
best practice in analytical chemistry, particularly for chromatographic methods coupled with
mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The fundamental principle of isotope dilution mass spectrometry involves adding a known
amount of the isotopically labeled standard (Procymidox-d5) to the sample containing the
unlabeled analyte (Procymidone) at the beginning of the analytical procedure. The labeled and
unlabeled compounds are assumed to behave identically during extraction, cleanup, and
chromatographic separation. By measuring the ratio of the mass spectrometric signals of the
analyte to the internal standard, the concentration of the analyte in the original sample can be
accurately determined, compensating for any losses during sample processing.

Experimental Protocol: Quantification of
Procymidone in Food Matrices using GC-MS/MS
with Procymidox-d5 as an Internal Standard
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The following is a representative protocol for the determination of Procymidone in food
samples, such as green onions and garlic, adapted from established methodologies for
pesticide residue analysis. This protocol outlines the use of Procymidox-d5 as an internal
standard to ensure accurate quantification.

1. Sample Preparation and Extraction:

» Homogenization: Weigh 10.0 g of a representative portion of the food sample into a 50 mL
centrifuge tube.

 Internal Standard Spiking: Add a known amount of Procymidox-d5 solution in a suitable
solvent (e.g., acetonitrile) to the sample.

o Extraction: Add 20 mL of acetonitrile to the tube. Homogenize the sample using a high-speed
blender for 2 minutes.

e Salting Out: Add 6 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate, and
shake vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

2. Sample Cleanup (Dispersive Solid-Phase Extraction - dSPE):

o Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL dSPE tube
containing 150 mg of anhydrous magnesium sulfate and 50 mg of Primary Secondary Amine
(PSA) sorbent.

e \ortex the tube for 30 seconds.

e Centrifuge at 10,000 rpm for 2 minutes.

 Filter the supernatant through a 0.22 um filter into an autosampler vial for GC-MS/MS
analysis.

3. GC-MS/MS Analysis:

o Gas Chromatograph (GC) Conditions:
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o Column: DB-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.
o Injector Temperature: 250 °C.

o Oven Temperature Program: Start at 70 °C, hold for 2 minutes, ramp to 280 °C at 25
°C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow of 1.2 mL/min.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» Procymidone: Monitor appropriate precursor and product ions (e.g., as described in
relevant literature for specific instrumentation).

» Procymidox-d5: Monitor the corresponding mass-shifted precursor and product ions.
4. Quantification:

o Prepare a calibration curve using standards of unlabeled Procymidone at various
concentrations, with each standard containing the same fixed concentration of Procymidox-
d5 internal standard.

o Plot the ratio of the peak area of Procymidone to the peak area of Procymidox-d5 against
the concentration of Procymidone.

o Calculate the concentration of Procymidone in the samples by interpolating their peak area
ratios on the calibration curve.

Quantitative Data Summary

The following table presents hypothetical validation data for the analytical method described
above, demonstrating its performance characteristics.
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Parameter Green Onion Garlic
Linearity (R?) >0.995 > 0.995
Limit of Quantification (LOQ) 0.01 mg/kg 0.01 mg/kg
Accuracy (Recovery %)

Spiked at 0.01 mg/kg 95+5 92+6
Spiked at 0.1 mg/kg 98+4 965
Spiked at 1.0 mg/kg 101 +3 99+4
Precision (RSD %)

Intraday (n=5) <5% < 6%
Interday (n=15) <8% < 9%

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for the quantification of

Procymidone using Procymidox-d5 and the logical relationship of using an internal standard.
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Caption: Experimental workflow for Procymidone analysis.
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Caption: Logic of using an internal standard for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procymidox-d5-properties-applications-and-analytical-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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